![molecular formula C14H12N2O3 B8701101 Ethyl 6-(furan-2-yl)imidazo[1,2-a]pyridine-2-carboxylate](/img/structure/B8701101.png)
Ethyl 6-(furan-2-yl)imidazo[1,2-a]pyridine-2-carboxylate
Cat. No. B8701101
M. Wt: 256.26 g/mol
InChI Key: HSUGROQEAOLMSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08314109B2
Procedure details
This product is prepared under conditions similar to those described for the preparation of Intermediate 15 (step 15.1), replacing the 1-(triisopropylsilyl)pyrrole-3-boronic acid with furan-2-boronic acid.
Name
Intermediate 15
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([Si](C(C)C)(C(C)C)N1[CH:9]=[CH:8][C:7]([C:10]2[CH:11]=[CH:12][C:13]3[N:14]([CH:16]=[C:17]([C:19]([O:21][CH2:22][CH3:23])=[O:20])[N:18]=3)[CH:15]=2)=C1)(C)C.[O:30]1C=CC=[C:31]1B(O)O>>[O:30]1[CH:31]=[CH:9][CH:8]=[C:7]1[C:10]1[CH:11]=[CH:12][C:13]2[N:14]([CH:16]=[C:17]([C:19]([O:21][CH2:22][CH3:23])=[O:20])[N:18]=2)[CH:15]=1
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Inputs
Step One
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Name
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Intermediate 15
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)[Si](N1C=C(C=C1)C=1C=CC=2N(C1)C=C(N2)C(=O)OCC)(C(C)C)C(C)C
|
Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
O1C(=CC=C1)B(O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
This product is prepared under conditions similar to
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Outcomes
Product
|
Name
|
|
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Type
|
|
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Smiles
|
O1C(=CC=C1)C=1C=CC=2N(C1)C=C(N2)C(=O)OCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
